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Compound of Interest

2-Chloro-3',4"-
Compound Name:
dihydroxyacetophenone

Cat. No.: B119122

Essential Safety and Handling Guide for 2-
Chloro-3',4'-dihydroxyacetophenone

This document provides immediate, essential safety protocols and logistical information for
handling 2-Chloro-3',4'-dihydroxyacetophenone (CAS No. 99-40-1). The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory operations and proper disposal.

Hazard Identification and Classification

2-Chloro-3',4'-dihydroxyacetophenone is classified as a hazardous substance.[1][2][3][4][5]
Adherence to the following safety precautions is mandatory.
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GHS Classification Details
Pictogram Exclamation Mark
Signal Word Warning[1][2]

H315: Causes skin irritation.[1][2][3][4] H319:
Hazard Statements Causes serious eye irritation.[1][2][3][4] H335:

May cause respiratory irritation.[1][2][3][4]

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.[1][2][3][5]
P264: Wash skin thoroughly after handling.[3][6]
P280: Wear protective gloves/protective
clothing/eye protection/face protection.[1][2][3]
[6] P302+P352: IF ON SKIN: Wash with plenty
] of water/soap.[2][5][7] P305+P351+P338: IF IN
Precautionary Statements ) ] )
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.[2][5][6]
P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[1][2][5] P501:
Dispose of contents/container to an approved

waste disposal plant.[1][2][5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against exposure.[8] All PPE should be
selected based on the specific tasks being performed.
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Equipment Specifications & Requirements

) Wear safety glasses with side-shields
Eye/Face Protection ]
(conforming to EN166) or goggles.[5][7]

Wear protective gloves.[1][5] Regularly inspect
Hand Protection gloves before use and change them if they are

damaged.

Wear appropriate protective clothing, such as a
lab coat or long-sleeved clothing, to prevent skin

Skin & Body Protection exposure.[5][7] For tasks with a higher risk of
exposure, an impervious gown is

recommended.[9]

Use only in a well-ventilated area.[1][2] If dust is

generated or engineering controls are
Respiratory Protection inadequate, use a NIOSH/MSHA approved

respirator. A dust mask (type N95) or a

particulate filter is recommended.[1][7]

Operational Plan: Safe Handling and Storage

Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[1]

e Ensure that eyewash stations and safety showers are close to the workstation location.[7]
Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure all required PPE is correctly donned. Read the Safety
Data Sheet (SDS) thoroughly.

o Weighing/Transfer: Conduct any operations that may generate dust, such as weighing, in a
ventilated enclosure (e.g., fume hood). Avoid the formation of dust and aerosols.[3][6][7]

e Handling: Avoid contact with skin, eyes, and clothing.[5][6][7] Do not breathe dust.[1][3]
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e Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][3][7]
Remove contaminated clothing and wash it before reuse.[2][5] Do not eat, drink, or smoke in
work areas.[1]

Storage Requirements:

e Store in a tightly closed container in a dry and well-ventilated place.[1][2][3][5][7]

o Keep away from incompatible materials.

e The recommended storage temperature is typically indicated on the product label.[3]
Emergency Procedures

Immediate and appropriate responses to emergencies are critical.

First-Aid Measures:

Exposure Route First-Aid Protocol

Move the person into fresh air. If breathing is
Inhalation difficult or stops, give artificial respiration. Seek
medical attention.[2][5][6][7]

Take off immediately all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact . C
least 15 minutes. If skin irritation occurs, get

medical advice.[3][5][6][7]

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes, also under the

Eye Contact eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Get medical
attention.[1][5][6][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) o ]
unconscious person. Call a physician or poison

control center immediately.[1][3][6]
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Accidental Release Measures (Spill Response):

Evacuate: Evacuate personnel to a safe area.
Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[1]

Clean-up: Use personal protective equipment.[6] Sweep up the material, avoiding dust
generation, and shovel it into a suitable, closed container for disposal.[3][5]

Decontaminate: Clean the affected area thoroughly.

Disposal Plan

Waste materials must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[3]

Waste Classification: Classify the chemical waste according to regulatory guidelines. Do not
mix with other waste.[3]

Containerization: Collect waste in original containers or other suitable, labeled, and closed
containers.[3] Contaminated packaging should be treated as the substance itself.[1]

Disposal: Dispose of the contents and container at an approved waste disposal plant.[5][7]
Do not empty into drains or release into the environment.[1]

Chemical and Physical Properties
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Property

Value

Molecular Formula

CsH7CIO3[4][10]

Molecular Weight 186.59 g/mol [4][10]

Appearance Light grey or white to off-white powder.[6]
Melting Point 174 - 176 °CJ[6]

Purity Typically 97% or higher.[10]

Solubility Soluble in DMSO and methanol.[6]

Workflow for Handling and Disposal

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_4_-dihydroxyacetophenone
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-chloro-3-4-dihydroxyacetophenone-drug-discovery-development-im
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_4_-dihydroxyacetophenone
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-chloro-3-4-dihydroxyacetophenone-drug-discovery-development-im
https://www.chemicalbook.com/msds/2-chloro-3-4-dihydroxyacetophenone.htm
https://www.chemicalbook.com/msds/2-chloro-3-4-dihydroxyacetophenone.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-chloro-3-4-dihydroxyacetophenone-drug-discovery-development-im
https://www.chemicalbook.com/msds/2-chloro-3-4-dihydroxyacetophenone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

1. Preparation Phase

Review Safety Data Sheet (SDS)

Y

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

2. Handling Phase

Weigh/Transfer Chemical
in Fume Hood

Perform Experiment Avoid Dust Generation

xperiment Complete

3. Post-Handling Phase

Doff PPE Correctly

A
Wash Hands Thoroughly

Y

Decontaminate Work Area

Decision Point

Dispose of Waste \Store Remaining Chemical

Storage Workflow

Disposal Workflo,

Segregate Waste Store n& Tlgh.tly Closed
ontainer

Label Waste Container Place in Dry, Ventilated Area

Dispose via Approved Facility

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b119122?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling, storage, and disposal of 2-Chloro-3',4'-
dihydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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